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Compound of Interest

Compound Name: 4-Chloro-3-fluoro-L-phenylalanine

CAS No.: 1269791-95-8

Cat. No.: B3418658

Get Quote

Technical Guide: 4-Chloro-3-fluoro-L-
phenylalanine
Precision Tools for Protein Engineering and
Peptidomimetics
Executive Summary
4-Chloro-3-fluoro-L-phenylalanine (CAS: 1269791-95-8) is a highly specialized non-

canonical amino acid (ncAA) and chiral intermediate used in drug discovery and structural

biology. Unlike mono-halogenated analogs (e.g., 4-fluoro-L-phenylalanine), this di-halogenated

variant offers a unique combination of steric bulk, electronic withdrawal, and metabolic

resistance.

This guide details the physicochemical rationale for its selection in Structure-Activity

Relationship (SAR) studies, its utility in genetic code expansion, and validated protocols for its

experimental application.
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Chemical Identity & Physicochemical Profile
Core Identification

IUPAC Name: (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoic acid

CAS Number: 1269791-95-8 (Free Acid) | 1629658-27-0 (Fmoc-protected)

Molecular Formula: C

H

ClFNO

Molecular Weight: 217.62 g/mol

Structural & Electronic Logic
The simultaneous introduction of chlorine at the para (4) position and fluorine at the meta (3)

position creates a synergistic effect that distinguishes this molecule from natural Phenylalanine

(Phe):

Metabolic Blocking (Para-Chlorine): The C-Cl bond at the 4-position effectively blocks

metabolism by Phenylalanine Hydroxylase (PAH), preventing conversion to tyrosine

derivatives. This increases the half-life of peptide drugs containing this residue.

Electronic Tuning (Meta-Fluorine): The highly electronegative fluorine atom at the 3-position

exerts a strong inductive effect (

), pulling electron density from the aromatic ring. This reduces the electron richness of the

-system, altering cation-

interactions within receptor binding pockets.

Steric Architecture: The Chlorine atom (Van der Waals radius ~1.75 Å) is significantly larger

than Hydrogen (1.20 Å) or Fluorine (1.47 Å), imposing specific steric constraints that can

enhance receptor selectivity.

Table 1: Physicochemical Comparison of Phe Analogs
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Property
L-Phenylalanine
(Phe)

4-Fluoro-L-Phe
4-Chloro-3-fluoro-L-

Phe

Para-Substituent H F Cl

Meta-Substituent H H F

Electronic Character Electron Rich Mildly Deficient Highly Deficient

Metabolic Stability Low (Hydroxylation) Moderate High (Blocked)

Primary Application Native Biology F NMR Probe
SAR Optimization /

Stability

Biological Mechanism & Applications
Protein Engineering: Genetic Code Expansion
Researchers utilize 4-Chloro-3-fluoro-L-phenylalanine to probe the limits of enzyme active

sites or to stabilize protein folds. Because it is structurally distinct from natural amino acids, it

can be incorporated into proteins using two primary methods:

Auxotrophic Incorporation (Residue-Specific): Using phenylalanine-auxotrophic E. coli

strains (e.g., B834(DE3)), the native Phe machinery is forced to accept the analog when

natural Phe is depleted. The 3-F, 4-Cl analog often competes poorly with native Phe,

requiring strict depletion protocols.

Orthogonal Translation (Site-Specific): An evolved tRNA/aminoacyl-tRNA synthetase (aaRS)

pair—typically derived from Methanocaldococcus jannaschii—is engineered to specifically

recognize the bulky 3-F, 4-Cl side chain and incorporate it at a UAG (Amber) stop codon.

Medicinal Chemistry: Peptidomimetics
In drug design, this analog serves as a "bioisostere" for Phenylalanine.

Case Use: If a lead peptide is rapidly degraded or binds non-specifically, replacing Phe with

4-Chloro-3-fluoro-L-Phe can:

Prevent proteolytic cleavage at the C-terminal side (due to steric hindrance).
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Increase lipophilicity (LogP), improving membrane permeability.

Enhance binding affinity by filling hydrophobic pockets that accommodate the larger Cl

atom.

Visualization: Mechanism of Action
The following diagram illustrates the workflow for incorporating this ncAA into a target protein to

study stability or binding.
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Figure 1: Workflow for site-specific incorporation of 4-Chloro-3-fluoro-L-phenylalanine via

Genetic Code Expansion.

Experimental Protocols
Protocol A: Residue-Specific Incorporation in
Auxotrophic E. coli
Objective: Replace all native Phenylalanine residues in a target protein (e.g., GFP) with 4-
Chloro-3-fluoro-L-phenylalanine.

Reagents:
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Host Strain: E. coli B834(DE3) (Phe auxotroph).

M9 Minimal Media.

4-Chloro-3-fluoro-L-phenylalanine (Solubilized in minimal dilute HCl or NaOH, then

neutralized).

Step-by-Step Methodology:

Inoculation: Inoculate B834 cells containing the expression plasmid into M9 media

supplemented with standard L-Phenylalanine (0.05 mg/mL) and antibiotics. Grow overnight

at 37°C.

Wash Step (Critical): Centrifuge cells (4000 x g, 10 min). Discard supernatant. Resuspend

pellet in M9 salts (no amino acids) to wash away residual Phe. Repeat twice.

Induction Phase: Resuspend cells in fresh M9 media containing all amino acids except Phe.

Starvation: Incubate at 37°C for 30 minutes to deplete intracellular Phe stores.

Supplementation: Add 4-Chloro-3-fluoro-L-phenylalanine at a concentration of 0.5 - 1.0

mM (excess is required due to lower transport efficiency).

Expression: Induce protein expression with IPTG (0.5 - 1.0 mM). Incubate for 4–6 hours at

30°C (lower temperature aids folding with the bulky analog).

Harvest: Centrifuge and proceed to purification.

Validation: Confirm incorporation via Mass Spectrometry (Expected mass shift: +52 Da vs.

native Phe [Cl+F vs H+H]).

Protocol B: Solubility & Handling
Challenge: Halogenated amino acids often have poor water solubility at neutral pH.

Dissolution: Weigh the required amount of 4-Chloro-3-fluoro-L-phenylalanine.

Acidification: Add 1M HCl dropwise until fully dissolved.
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Buffering: Add to the media/buffer. If precipitation occurs, dilute the stock solution further or

warm to 37°C.

Sterilization: Filter sterilize (0.22 µm). Do not autoclave the amino acid stock, as heat may

degrade the halogen bonds or cause racemization over time.

Safety & Handling
Hazard Identification: Irritant to eyes, respiratory system, and skin.

Storage: Store at +2°C to +8°C. Keep container tightly closed in a dry and well-ventilated

place.

Incompatibility: Strong oxidizing agents.

Stereochemistry Warning: Ensure the L-isomer (CAS 1269791-95-8) is used for biological

systems. The D-isomer will not be recognized by ribosomal machinery or standard enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9746297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9746297/
https://pubs.acs.org/doi/10.1021/acs.chemrev.4c00280
https://www.benchchem.com/product/b3418658/docs#biological-activity-of-4-chloro-3-fluoro-l-phenylalanine
https://www.benchchem.com/product/b3418658/docs#biological-activity-of-4-chloro-3-fluoro-l-phenylalanine
https://www.benchchem.com/product/b3418658/docs#biological-activity-of-4-chloro-3-fluoro-l-phenylalanine
https://www.benchchem.com/product/b3418658/docs#biological-activity-of-4-chloro-3-fluoro-l-phenylalanine
https://www.benchchem.com/product/b3418658?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

